Cas no 1211581-93-9 (7-bromo-1-methyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine)

• Product Name: 7-bromo-1-methyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine
• CAS No: 1211581-93-9
• MF: C₈H₁₀BrN₃
• MW: 228.08910036087
• MDL: MFCD18256861
• CID: 5521123
• Update Time: 2026-03-10

7-bromo-1-methyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1-methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
• 7-bromo-1-methyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine

• MDL： MFCD18256861
• Inchi： 1S/C8H10BrN3/c1-12-3-2-10-8-7(12)4-6(9)5-11-8/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key： ZKTUOAOQCBTIMC-UHFFFAOYSA-N
• SMILES： C12=NC=C(Br)C=C1N(C)CCN2

Additional information on 7-bromo-1-methyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine

Comprehensive Overview of 7-bromo-1-methyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine (CAS No. 1211581-93-9)

The compound 7-bromo-1-methyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine (CAS No. 1211581-93-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrido[2,3-b]pyrazine core substituted with a bromo and a methyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic disorders.

One of the key reasons for the growing interest in 7-bromo-1-methyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine is its versatility in medicinal chemistry. The presence of the bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern drug design. Additionally, the methyl group enhances the compound's metabolic stability, a critical factor in optimizing pharmacokinetic properties. These attributes align with current trends in precision medicine, where researchers seek modular building blocks to accelerate the development of targeted therapies.

In the context of AI-driven drug discovery, 7-bromo-1-methyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine has emerged as a promising candidate for virtual screening and machine learning-based predictive modeling. Its structural features are frequently analyzed in cheminformatics databases to identify novel binding motifs. This aligns with the broader industry shift toward computational chemistry, where compounds like this are evaluated for their interaction profiles with proteins implicated in diseases like cancer and neurodegenerative disorders.

Another area of relevance is green chemistry. The synthesis of 7-bromo-1-methyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine has been optimized to reduce waste and improve atom economy, addressing the demand for sustainable manufacturing practices. Researchers are exploring catalytic methods to minimize the use of hazardous reagents, reflecting the global emphasis on environmentally friendly chemical processes. This focus resonates with regulatory agencies and stakeholders advocating for safer industrial practices.

From a commercial perspective, the compound's CAS No. 1211581-93-9 is often searched in conjunction with terms like "high-purity intermediates" and "custom synthesis." Suppliers and contract research organizations (CROs) highlight its availability in milligram to kilogram quantities, catering to both academic and industrial labs. The demand for such specialized intermediates is driven by the expanding pharmaceutical outsourcing market, where companies seek reliable sources for niche chemicals.

In summary, 7-bromo-1-methyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine represents a convergence of cutting-edge scientific trends: drug discovery, computational modeling, and sustainable chemistry. Its structural adaptability and commercial accessibility position it as a critical tool for researchers tackling complex health challenges. As the scientific community continues to innovate, this compound is poised to play a pivotal role in the next generation of therapeutic breakthroughs.